
In-Depth Technical Guide: Molecular Weight of
2,3-Diethyl-5-methylpyrazine-13C2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2,3-Diethyl-5-methylpyrazine-

13C2

Cat. No.: B12375662 Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed calculation for the molecular weight of 2,3-Diethyl-5-

methylpyrazine isotopically labeled with two Carbon-13 (¹³C) atoms. The inclusion of stable

isotopes like ¹³C is a critical technique in metabolic research, pharmacokinetic studies, and as

internal standards in quantitative mass spectrometry.

Foundational Molecular Data
The calculation for the molecular weight of the isotopically labeled compound begins with the

established molecular formula and weight of the unlabeled (or "light") 2,3-Diethyl-5-

methylpyrazine. The standard compound has a chemical formula of C₉H₁₄N₂.[1] Multiple

sources confirm its monoisotopic mass to be approximately 150.22 g/mol .[1][2][3][4][5]

The basis of the labeled compound's molecular weight calculation lies in the mass difference

between the naturally abundant Carbon-12 (¹²C) isotope and the heavier, stable Carbon-13

(¹³C) isotope.

Carbon-12 (¹²C): By definition, its atomic mass is exactly 12 atomic mass units (amu).

Carbon-13 (¹³C): This stable isotope has an atomic mass of approximately 13.00335 amu.[6]

[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b12375662?utm_src=pdf-interest
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H14N2/c1-4-8-9(5-2)11-7(3)6-10-8/h6H,4-5H2,1-3H3
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H14N2/c1-4-8-9(5-2)11-7(3)6-10-8/h6H,4-5H2,1-3H3
https://www.thegoodscentscompany.com/data/rw1018961.html
https://www.scbt.com/p/2-3-diethyl-5-methylpyrazine-18138-04-0
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/18138-04-0.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/293814
https://www.isotopesmatter.com/lessons/3_4.html
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=C
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculation of Molecular Weight
The molecular weight of 2,3-Diethyl-5-methylpyrazine-¹³C₂ is determined by substituting two

¹²C atoms with two ¹³C atoms in the parent molecule.

The precise calculation is as follows:

Start with the monoisotopic mass of the unlabeled compound: 150.2209 amu[1]

Subtract the mass of two ¹²C atoms: 150.2209 amu - (2 * 12.000000 amu) = 126.2209 amu

Add the mass of two ¹³C atoms: 126.2209 amu + (2 * 13.003354835 amu) = 152.2276 amu

This results in a final molecular weight of 152.2276 g/mol for 2,3-Diethyl-5-methylpyrazine-¹³C₂.

Data Summary
The quantitative data for the unlabeled and labeled compounds are summarized in the table

below for direct comparison.

Compound Chemical Formula Isotopic Label
Molecular Weight (
g/mol )

2,3-Diethyl-5-

methylpyrazine
C₉H₁₄N₂ None 150.2209[1]

2,3-Diethyl-5-

methylpyrazine-¹³C₂
¹³C₂C₇H₁₄N₂ ¹³C₂ 152.2276

Experimental Protocols and Methodologies
The determination of a compound's molecular weight is a foundational calculation based on its

atomic composition and does not involve experimental procedures such as signaling pathway

analysis or biological assays. Therefore, no experimental protocols are applicable to this

specific topic.

Logical Workflow for Calculation
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The logical process for determining the molecular weight of an isotopically labeled compound is

straightforward and can be visualized as a simple workflow.

Identify Molecular Formula of
Unlabeled Compound (C₉H₁₄N₂)

Determine Monoisotopic Mass of
Unlabeled Compound (150.2209 amu)

Add Mass Difference to Unlabeled Mass
150.2209 + 2.0067

Identify Isotopic Label (¹³C) and
Number of Labels (2)

Calculate Mass Difference
for Two Atoms

(2 * 13.00335) - (2 * 12.000) = +2.0067 amu

Find Atomic Mass of ¹²C (12.000) and
¹³C (13.00335)

Final Molecular Weight of
Labeled Compound

(152.2276 g/mol)

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of 2,3-Diethyl-5-methylpyrazine-¹³C₂.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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